Cas no 1383141-39-6 (2-(5-bromo-2-methyl-1,3-thiazol-4-yl)acetic acid)

• Product Name: 2-(5-bromo-2-methyl-1,3-thiazol-4-yl)acetic acid
• CAS No: 1383141-39-6
• MF: C₆H₆BrNO₂S
• MW: 236.086339473724
• CID: 6018433
• PubChem ID: 71101453
• Update Time: 2025-06-09

2-(5-bromo-2-methyl-1,3-thiazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-methyl-1,3-thiazol-4-yl)acetic acid
• 4-Thiazoleacetic acid, 5-bromo-2-methyl-
• 1383141-39-6
• SCHEMBL14215510
• EN300-6821246

• Inchi： 1S/C6H6BrNO2S/c1-3-8-4(2-5(9)10)6(7)11-3/h2H2,1H3,(H,9,10)
• InChI Key： BZKSSYWTPGKAOA-UHFFFAOYSA-N
• SMILES： S1C(Br)=C(CC(O)=O)N=C1C

Computed Properties

• Exact Mass: 234.93026g/mol
• Monoisotopic Mass: 234.93026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.788±0.06 g/cm3(Predicted)
• Boiling Point: 363.1±27.0 °C(Predicted)
• pka: 3.97±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 2-(5-bromo-2-methyl-1,3-thiazol-4-yl)acetic acid

Introduction to 2-(5-bromo-2-methyl-1,3-thiazol-4-yl)acetic acid (CAS No. 1383141-39-6)

2-(5-bromo-2-methyl-1,3-thiazol-4-yl)acetic acid, identified by the chemical identifier CAS No. 1383141-39-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a thiazole core substituted with a bromo group at the 5-position and a methyl group at the 2-position, along with an acetic acid moiety at the 4-position, exhibits a unique structural framework that has garnered attention for its potential biological activities and synthetic utility.

The thiazole scaffold is a prominent heterocyclic system widely recognized for its presence in numerous bioactive natural products and pharmacologically relevant compounds. Its ability to participate in various hydrogen bonding interactions and its stability under diverse chemical conditions make it an attractive component in drug design. The introduction of a bromo substituent at the 5-position of the thiazole ring enhances the electrophilicity of the ring, making it susceptible to nucleophilic substitution reactions, which can be exploited for further functionalization. Additionally, the presence of a methyl group at the 2-position introduces steric and electronic effects that can influence the molecule's overall reactivity and binding properties.

The carboxylic acid functionality at the 4-position of the thiazole ring provides another site for chemical modification, enabling the synthesis of derivatives with tailored properties. This dual functionality makes 2-(5-bromo-2-methyl-1,3-thiazol-4-yl)acetic acid a versatile building block for medicinal chemists seeking to develop novel therapeutic agents. The compound's structural features suggest potential applications in the inhibition of enzyme targets, particularly those involving thiazole-based scaffolds.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of understanding the three-dimensional structure of molecules like 2-(5-bromo-2-methyl-1,3-thiazol-4-yl)acetic acid in predicting their biological activity. Studies have demonstrated that small modifications in the substitution pattern of thiazole derivatives can significantly alter their binding affinity to target proteins. For instance, computational studies on similar compounds have revealed that the presence of electron-withdrawing groups such as bromine can enhance interactions with specific amino acid residues in enzyme active sites.

In addition to its potential as an intermediate in drug synthesis, 2-(5-bromo-2-methyl-1,3-thiazol-4-yl)acetic acid has been explored in various biochemical assays as a probe for understanding enzyme mechanisms. Its structural motif is reminiscent of known bioactive compounds that modulate pathways involved in inflammation, cancer, and microbial resistance. The ability to synthesize analogs with varying substituents allows researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of these derivatives.

The synthesis of 2-(5-bromo-2-methyl-1,3-thiazol-4-yl)acetic acid typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the bromo substituent, followed by condensation or coupling reactions to construct the thiazole ring system. The final step usually involves carboxylation or hydrolysis to introduce the acetic acid moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds, facilitating their use in both academic research and industrial applications.

One notable application of derivatives related to 2-(5-bromo-2-methyl-1,3-thiazol-4-yl)acetic acid is in the development of antimicrobial agents. Thiazole-based compounds have shown promise against resistant bacterial strains due to their ability to disrupt essential bacterial processes such as DNA replication and metabolic pathways. The bromo and methyl substituents in this compound may contribute to its antimicrobial efficacy by interfering with bacterial enzymes or membrane transport systems.

Another area where this compound has shown promise is in anti-inflammatory research. Inflammatory processes are mediated by a complex interplay of signaling molecules and enzymes, many of which involve thiazole-based cofactors or intermediates. By targeting these pathways with structurally optimized derivatives of 2-(5-bromo-2-methyl-1,3-thiazol-4-yl)acetic acid, researchers aim to develop treatments for chronic inflammatory diseases with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The growing interest in green chemistry has also influenced approaches to synthesizing compounds like 2-(5-bromo-2-methyl-1,3-thiazol-4-ylylacetic acid). Researchers are increasingly employing catalytic methods and solvent-free reactions to minimize waste and improve atom economy. Such sustainable practices not only align with environmental regulations but also enhance cost-effectiveness by reducing purification steps and improving yields.

In conclusion,(CAS No:1383141–39–6) serves as a valuable scaffold for developing novel therapeutic agents with applications ranging from antimicrobial treatments to anti-inflammatory drugs. Its unique structural features—comprising a brominated thiazole ring linked to an acetic acid moiety—make it a promising candidate for further biochemical investigation and medicinal chemistry exploration. As research continues into new drug discovery strategies,(CAS No:1383141–39–6) will likely play an increasingly important role in addressing unmet medical needs through innovative synthetic methodologies and targeted biological assays.